5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95%

• IUPAC Name: 3-(4-tert-butylphenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C17H18O3/c1-17(2,3)14-6-4-11(5-7-14)12-8-13(16(19)20)10-15(18)9-12/h4-10,18H,1-3H3,(H,19,20)
• InChI Key: MCVURJNFCHSUGK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC(=CC(=C2)O)C(=O)O
• Molecular Formula: C17H18O3
• DSSTOX Substance ID: DTXSID20690588
• Molecular Weight: 270.32 g/mol
• CAS RN: 1261962-74-6

Description

5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% (5-HBPA) is a phenolic acid derived from benzoic acid. It is a white crystalline solid, soluble in water and ethanol, and has a melting point of 156-158°C. 5-HBPA is an important intermediate in the synthesis of a variety of organic compounds and has many applications in the pharmaceutical, food and cosmetic industries.

Mechanism of Action

The mechanism of action of 5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% is not fully understood. It is believed to act as an inhibitor of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This is thought to lead to enhanced memory and learning. 5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% may also act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% has been found to have a number of biochemical and physiological effects. In animal studies, 5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% has been found to increase levels of acetylcholine in the brain, leading to enhanced memory and learning. In addition, 5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% has been found to have antioxidant properties, scavenging free radicals and preventing oxidative damage to cells.

Advantages and Limitations for Lab Experiments

5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize, making it cost-effective for use in research. In addition, it is a relatively stable compound, making it ideal for use in experiments. However, it is important to note that 5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% is a relatively strong inhibitor of acetylcholinesterase, and can therefore lead to an inhibition of acetylcholine levels in the brain if used in excess.

Future Directions

There are a number of potential future directions for research into 5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95%. One potential direction is to explore the potential for using 5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% as a therapeutic agent for the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease. In addition, further research into the antioxidant properties of 5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% could lead to potential applications in the food and cosmetic industries. Finally, further research into the mechanism of action of 5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% could lead to the development of more effective inhibitors of acetylcholinesterase.

Synthesis Methods

5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% is synthesized by a two-step process. In the first step, benzoic acid is reacted with t-butyl bromide in the presence of anhydrous sodium acetate and acetic acid to form the t-butyl ester of benzoic acid. In the second step, the t-butyl ester of benzoic acid is hydrolyzed with aqueous sodium hydroxide to yield 5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95%.

Scientific Research Applications

5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% is used in a variety of scientific research applications, including as an inhibitor of the enzyme acetylcholinesterase. Acetylcholinesterase is an enzyme involved in the breakdown of the neurotransmitter acetylcholine in the brain, and is important in the regulation of memory and learning. Inhibition of this enzyme has been linked to enhanced memory and learning in humans and animals. 5-Hydroxy-3-(4-t-butylphenyl)benzoic acid, 95% has also been used as an antioxidant in food and cosmetic products, and as a corrosion inhibitor in metalworking fluids.